Cas no 39716-49-9 (5,6,7,8-tetrahydro-2H-pyrido[4,3-c]pyridazin-3-one;hydrochloride)

5,6,7,8-Tetrahydro-2H-pyrido[4,3-c]pyridazin-3-one hydrochloride is a heterocyclic compound featuring a fused pyridine-pyridazine core, which is of significant interest in medicinal chemistry and pharmaceutical research. Its hydrochloride salt form enhances solubility and stability, making it suitable for synthetic applications and biological studies. The saturated tetrahydropyridine ring contributes to conformational rigidity, potentially improving binding affinity in drug discovery contexts. This scaffold is valuable for developing bioactive molecules, particularly in targeting central nervous system (CNS) disorders or enzyme modulation. The compound’s well-defined structure and synthetic versatility make it a useful intermediate for constructing more complex pharmacophores. High purity and consistent quality ensure reliability in research and development applications.

5,6,7,8-tetrahydro-2H-pyrido[4,3-c]pyridazin-3-one;hydrochloride structure

39716-49-9 structure

Product Name:5,6,7,8-tetrahydro-2H-pyrido[4,3-c]pyridazin-3-one;hydrochloride

CAS No:39716-49-9

MF:C₇H₁₀ClN₃O

MW:187.626800060272

CID:1028435

PubChem ID:12582763

Update Time:2025-10-19

5,6,7,8-tetrahydro-2H-pyrido[4,3-c]pyridazin-3-one;hydrochloride Chemical and Physical Properties

Names and Identifiers

- 5,6,7,8-Tetrahydropyrido[4,3-c]pyridazin-3(2H)-one hydrochloride
- 5,6,7,8-tetrahydro-2H-pyrido[4,3-c]pyridazin-3-one,hydrochloride
- 5,6,7,8-tetrahydro-2H-pyrido[4,3-c]pyridazin-3-one;hydrochloride
- 2H,5H,6H,7H,8H-PYRIDO[4,3-C]PYRIDAZIN-3-ONE HYDROCHLORIDE
- 5,6,7,8-Tetrahydropyrido[4,3-c]pyridazin-3(2H)-onehydrochloride
- DTXSID50503334
- WLZ3417
- AKOS022172461
- CS-0452069
- G11327
- 39716-49-9
- 5,6,7,8-Tetrahydropyrido[4,3-c]pyridazin-3-ol hydrochloride
- MFCD22570206
- EN300-142470
- 5,6,7,8-Tetrahydropyrido[4,3-c]pyridazin-3-ol HCl
- 5,6,7,8-Tetrahydropyrido[4,3-c]pyridazin-3(2H)-one--hydrogen chloride (1/1)
- 2H,3H,5H,6H,7H,8H-pyrido[4,3-c]pyridazin-3-one hydrochloride
- Inchi： 1S/C7H9N3O.ClH/c11-7-3-5-4-8-2-1-6(5)9-10-7;/h3,8H,1-2,4H2,(H,10,11);1H
- InChI Key： TXVOCZBPNWNSQG-UHFFFAOYSA-N
- SMILES： Cl.O=C1C=C2C(CCNC2)=NN1

Computed Properties

Exact Mass: 187.0512396g/mol
Monoisotopic Mass: 187.0512396g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 12
Rotatable Bond Count: 0
Complexity: 254
Covalently-Bonded Unit Count: 2
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 53.5Å²

5,6,7,8-tetrahydro-2H-pyrido[4,3-c]pyridazin-3-one;hydrochloride Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	T304090-10mg	5,6,7,8-tetrahydropyrido[4,3-C]pyridazin-3(2H)-one hydrochloride	39716-49-9		10mg	$ 50.00	2022-06-02
TRC	T304090-50mg	5,6,7,8-tetrahydropyrido[4,3-C]pyridazin-3(2H)-one hydrochloride	39716-49-9		50mg	$ 160.00	2022-06-02
TRC	T304090-100mg	5,6,7,8-tetrahydropyrido[4,3-C]pyridazin-3(2H)-one hydrochloride	39716-49-9		100mg	$ 230.00	2022-06-02
Alichem	A029183494-1g	5,6,7,8-Tetrahydropyrido[4,3-c]pyridazin-3(2H)-one hydrochloride	39716-49-9	95%	1g	$690.80	2023-09-02
Enamine	EN300-142470-0.05g	2H,3H,5H,6H,7H,8H-pyrido[4,3-c]pyridazin-3-one hydrochloride	39716-49-9	95%	0.05g	$115.0	2023-02-15
Enamine	EN300-142470-0.1g	2H,3H,5H,6H,7H,8H-pyrido[4,3-c]pyridazin-3-one hydrochloride	39716-49-9	95%	0.1g	$171.0	2023-02-15
Enamine	EN300-142470-0.25g	2H,3H,5H,6H,7H,8H-pyrido[4,3-c]pyridazin-3-one hydrochloride	39716-49-9	95%	0.25g	$245.0	2023-02-15
Enamine	EN300-142470-0.5g	2H,3H,5H,6H,7H,8H-pyrido[4,3-c]pyridazin-3-one hydrochloride	39716-49-9	95%	0.5g	$385.0	2023-02-15
Enamine	EN300-142470-1.0g	2H,3H,5H,6H,7H,8H-pyrido[4,3-c]pyridazin-3-one hydrochloride	39716-49-9	95%	1g	$0.0	2023-06-06
Enamine	EN300-142470-2.5g	2H,3H,5H,6H,7H,8H-pyrido[4,3-c]pyridazin-3-one hydrochloride	39716-49-9	95%	2.5g	$1039.0	2023-02-15